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The landscape of antimicrobial resistance (AMR) surveillance is dynamic and multifaceted, with

several key organizations working to monitor and combat this growing global health threat.

While the Interscience Conference on Antimicrobial Agents and Chemotherapy (ICAAC) served

as a vital platform for disseminating research and fostering collaboration in the field of

antimicrobial resistance, it was a scientific conference rather than a surveillance system. In

2016, ICAAC was integrated into the broader ASM Microbe meeting, which continues to be a

premier forum for sharing the latest advancements in microbial sciences, including AMR.

This guide provides a comparison of three prominent antimicrobial resistance surveillance

systems: the World Health Organization's Global Antimicrobial Resistance and Use

Surveillance System (GLASS), the United States' National Antimicrobial Resistance Monitoring

System (NARMS), and the European Antimicrobial Resistance Surveillance Network (EARS-

Net). Additionally, it will touch upon the role of the European Society of Clinical Microbiology

and Infectious Diseases (ESCMID) Study Group for Antimicrobial Resistance Surveillance

(ESGARS).

Comparison of Global and Regional AMR
Surveillance Systems
The following table summarizes the key features of GLASS, NARMS, and EARS-Net, offering a

clear comparison of their objectives, scope, and methodologies.
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Feature

WHO Global
Antimicrobial
Resistance and
Use Surveillance
System (GLASS)

National
Antimicrobial
Resistance
Monitoring System
(NARMS) - United
States

European
Antimicrobial
Resistance
Surveillance
Network (EARS-
Net)

Primary Objective

To standardize the

collection, analysis,

and sharing of AMR

data globally to inform

strategies at all levels.

[1]

To monitor trends in

antimicrobial

resistance among

enteric bacteria from

humans, retail meats,

and food-producing

animals in the U.S.[2]

To collect comparable,

representative, and

accurate AMR data to

analyze temporal and

spatial trends in

Europe and inform

policy decisions.[3]

Geographical Scope

Global, with 127

countries, territories,

and areas

participating as of the

end of 2022.[4]

United States.[2]

European Union (EU)

and European

Economic Area (EEA)

countries.[5]

Pathogens Under

Surveillance

(Examples)

Acinetobacter spp.,

Escherichia coli,

Klebsiella

pneumoniae,

Neisseria

gonorrhoeae,

Salmonella spp.,

Shigella spp.,

Staphylococcus

aureus, and

Streptococcus

pneumoniae.[6]

Salmonella,

Campylobacter,

Escherichia coli O157,

Shigella, and Vibrio

(from humans);

Salmonella,

Campylobacter,

Enterococcus, and E.

coli (from retail meats

and food animals).[7]

Escherichia coli,

Klebsiella

pneumoniae,

Pseudomonas

aeruginosa,

Acinetobacter

species,

Streptococcus

pneumoniae,

Staphylococcus

aureus, Enterococcus

faecalis, and

Enterococcus

faecium.[3][8]

Sample Sources Clinical specimens

from humans (blood,

urine, stool, cervical

Human clinical

isolates, retail meats

(chicken, ground

Invasive isolates from

blood and
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and urethral

specimens).[6]

turkey, ground beef,

pork chops), and food-

producing animals.[2]

[7]

cerebrospinal fluid.[3]

[8]

Data Reported

AMR data

(susceptibility testing

results), antimicrobial

consumption (AMC)

data, and

epidemiological data.

[1][9]

Antimicrobial

susceptibility data,

whole genome

sequencing (WGS)

data, and serotype

information.[10][11]

Antimicrobial

susceptibility data (S,

I, R categories).[3]

Recent Key Findings

(Illustrative)

The 2022 report

highlighted significant

variations in antibiotic

consumption by

region and income

level.[9] The

estimated total EU

incidence of

carbapenem-resistant

Klebsiella

pneumoniae

bloodstream infections

was 3.97 per 100,000

population in 2023, a

57.5% increase from

2019.[12]

The 2020 Integrated

Summary reported on

phenotypic and

genomic antimicrobial

resistance trends for

bacteria isolated from

retail meat and food-

producing animals.

[13]

In 2023, the estimated

total EU incidence of

meticillin-resistant

Staphylococcus

aureus (MRSA)

bloodstream infections

was 4.64 per 100,000

population.[12]

The Role of ESGARS
The ESCMID Study Group for Antimicrobial Resistance Surveillance (ESGARS) is not a

surveillance system in the same vein as GLASS, NARMS, or EARS-Net. Instead, it is a

scientific study group that aims to:

Enhance cooperation and establish links between resistance surveillance programs.[14]
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Promote awareness and facilitate the early detection of emerging antimicrobial resistance.

[14]

Contribute to understanding the epidemiology of antimicrobial resistance in Europe.[14]

Provide training in resistance detection and surveillance.[14]

ESGARS achieves these goals by organizing conferences, workshops, and collaborative

research projects, thereby supporting the efforts of surveillance networks like EARS-Net.[6][14]

Experimental Protocols
The methodologies employed by these surveillance systems are crucial for ensuring data

quality and comparability. Below are detailed descriptions of their key experimental protocols.

WHO Global Antimicrobial Resistance and Use
Surveillance System (GLASS)
1. Data Collection:

Case-finding: GLASS utilizes a case-finding comprehensive surveillance system.[6]

Routine Data: Data is collected from routine clinical practices, where samples are taken from

patients for microbiological investigation.[6]

Priority Specimens: The primary specimens are blood, urine, stool, and cervical and urethral

swabs.[6]

Variables: Along with laboratory results, demographic and epidemiological data such as age,

gender, and infection origin are collected.[6]

2. Laboratory Methods:

Standardization: GLASS promotes the use of standardized laboratory methods for species

identification and antimicrobial susceptibility testing (AST).

Quality Control: All participating laboratories are required to have a quality assurance system

in place and participate in a national or international external quality assessment scheme.
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3. Data Submission and Analysis:

GLASS IT Platform: National data is submitted to the web-based GLASS IT Platform.[1]

Data Aggregation: Data is aggregated at the national level before being submitted to GLASS.

Analysis: The platform facilitates the analysis of AMR trends and the relationship between

AMR and antimicrobial consumption.

National Antimicrobial Resistance Monitoring System
(NARMS)
1. Sample Collection:

Human Isolates: State public health laboratories submit a systematic sample of isolates from

laboratory-confirmed human infections to the Centers for Disease Control and Prevention

(CDC).[10]

Retail Meats: Participating sites purchase chicken, ground turkey, ground beef, and pork

chops from retail outlets.[2] Samples are processed to isolate target bacteria.

Food Animals: The U.S. Department of Agriculture's Food Safety and Inspection Service

(FSIS) collects samples from food animals at slaughter.

2. Laboratory Methods:

Antimicrobial Susceptibility Testing (AST): CDC, the Food and Drug Administration (FDA),

and the USDA conduct AST on the collected isolates using standardized methods.[2] A panel

of antimicrobial drugs of human and veterinary importance is tested.[2]

Whole Genome Sequencing (WGS): WGS is performed on isolates to identify resistance

genes and for molecular subtyping.[11]

3. Data Reporting:

Integrated Reports: NARMS produces annual integrated reports that summarize data from

humans, retail meats, and food animals.[10]
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Interactive Data Dashboards: Data is also made available through interactive online

dashboards.

European Antimicrobial Resistance Surveillance
Network (EARS-Net)
1. Data Collection:

Routine Data: EARS-Net is based on routine clinical antimicrobial susceptibility data from

local and clinical laboratories.[3]

Invasive Isolates: Only data from invasive isolates (from blood and cerebrospinal fluid) are

included.[3][8]

Data Submission: Appointed representatives from Member States report the data to the

European Centre for Disease Prevention and Control (ECDC).[3]

2. Laboratory Methods:

Standardization: The use of EUCAST (European Committee on Antimicrobial Susceptibility

Testing) methods and breakpoints is strongly encouraged to ensure comparability of data.

External Quality Assessment (EQA): All participating laboratories are offered participation in

an annual EQA to assess the reliability of their results.[3]

3. Data Analysis and Reporting:

EpiPulse: Data is reported to EpiPulse, the European surveillance portal for infectious

diseases.

Annual Reports: ECDC publishes annual epidemiological reports summarizing the EARS-

Net data.[5]

Surveillance Atlas: Data is also accessible through the ECDC Surveillance Atlas of Infectious

Diseases.[3]
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The following diagrams, created using the DOT language, illustrate the logical flow of activities

within each surveillance system.

National Level

Global Level (WHO)

Patient with Suspected Infection

Healthcare Facility

Seeks Care

Clinical Sample Collection
(Blood, Urine, Stool, etc.)

National Reference Laboratory
(AST & Data Aggregation)

Sent for Analysis

National AMR Surveillance System

Reports Data
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Submits Aggregated Data

Global AMR Surveillance Report

Data Analysis & Reporting

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: WHO GLASS Data Flow
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Figure 2: U.S. NARMS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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